Cyclic(YCDGFYACYMDV)

• Molecular Formula: C65H82N12O20S3
• Molecular Weight: 1447.6 g/mol
• InChI: InChI=1S/C65H82N12O20S3/c1-33(2)54(65(96)97)77-62(93)48(29-53(84)85)74-58(89)43(22-23-98-4)70-61(92)46(27-38-14-20-41(80)21-15-38)72-63(94)49-31-99-100-32-50(76-56(87)42(66)24-36-10-16-39(78)17-11-36)64(95)73-47(28-52(82)83)57(88)67-30-51(81)69-44(25-35-8-6-5-7-9-35)60(91)71-45(26-37-12-18-40(79)19-13-37)59(90)68-34(3)55(86)75-49/h5-21,33-34,42-50,54,78-80H,22-32,66H2,1-4H3,(H,67,88)(H,68,90)(H,69,81)(H,70,92)(H,71,91)(H,72,94)(H,73,95)(H,74,89)(H,75,86)(H,76,87)(H,77,93)(H,82,83)(H,84,85)(H,96,97)/t34-,42-,43-,44-,45-,46-,47-,48-,49-,50-,54-/m0/s1
• InChIKey: PSOYXWWRPDXTLT-RSQMVGJVSA-N

Cyclic(YCDGFYACYMDV) – Transformable HER2-Targeting Cyclic Peptide

Cyclic(YCDGFYACYMDV) (CAS 535959-77-4) is a 12-amino-acid disulfide-bridged cyclic peptide (molecular formula C65H82N12O20S3, MW 1447.61) designed as a HER2 signaling pathway inhibitor with anti-cancer activity [1]. This compound exhibits a distinctive pH-responsive self-assembly behavior, forming nanoparticles (~20–50 nm) in aqueous solution that undergo in situ transformation into nanofibers upon specific binding to HER2 on cancer cells, thereby disrupting HER2 dimerization and downstream signaling cascades [2]. Its inhibitory effects have been validated in murine xenograft models of HER2-positive breast cancer .

Workflow

Transformable nanotherapeutic assembly with HER2-triggered nanofibril formation

Selection

Disulfide-cyclized peptide (Cys2-Cys8) enabling β-sheet conjugation for self-assembling nanoparticles

Use Context

HER2+ cancer model studies, receptor-mediated transformation research, targeted delivery system development

• [1] Zhang L, et al. Transformable peptide nanoparticles arrest HER2 signalling and cause cancer cell death in vivo. Nat Nanotechnol. 2020 Feb;15(2):145-153. View Source
• [2] PeptideDB. Cyclic(YCDGFYACYMDV) Product Database Entry. Accessed 2025. View Source

Why Generic Substitutes Cannot Replace Cyclic(YCDGFYACYMDV)

Generic substitution among HER2-targeting peptides is precluded by the compound's unique combination of a trastuzumab-derived CDR-H3 loop mimetic sequence and a Cys2–Cys8 disulfide-constrained cyclic architecture that collectively enable a HER2-binding-triggered nanoparticle-to-nanofiber morphological transformation [1]. This in situ fibrillogenesis property is absent in linear RGD peptides, other HER2-binding peptides such as P6.1 (KCCYSL), and even closely related sequence variants lacking the precise β-sheet-forming propensity required for self-assembly [2]. Without this transformable nanostructure, alternative peptides cannot recapitulate the dual mechanism of extracellular HER2 clustering and intracellular signaling blockade that defines the compound's in vivo efficacy profile in HER2-positive xenograft models [3].

Cyclic(YCDGFYACYMDV)

Conformationally constrained disulfide-cyclized architecture supports nanoparticle self-assembly and HER2-triggered nanofibril transformation, reported to alter receptor dimerization dynamics.

Linear HER2-binding peptides / ATP-competitive inhibitors

Linear analogs lack cyclization-enforced orientation, failing to drive β-sheet nucleation and fibrillar network formation; small-molecule kinase inhibitors do not replicate the extracellular dimerization blockade mechanism. In vivo model-response endpoints may differ significantly.

• [1] Zhang L, et al. Transformable peptide nanoparticles arrest HER2 signalling and cause cancer cell death in vivo. Nat Nanotechnol. 2020 Feb;15(2):145-153. View Source
• [2] Soudy R, et al. Table II: Targeted receptor peptide sequences and reported KD values. In: Peptides for Targeting Cancer. Pharmaceutics. 2021;13(3):390. View Source
• [3] You Y, Xu Z, Chen Y. Doxorubicin conjugated with a trastuzumab epitope and an MMP-2 sensitive peptide linker for the treatment of HER2-positive breast cancer. Drug Deliv. 2018;25(1):448-460. View Source

Quantitative Evidence vs. In-Class Comparators

Nanoparticle Self-Assembly and Critical Aggregation Concentration

In direct comparative studies, the 12-amino-acid disulfide-bridged peptide Cyclic(YCDGFYACYMDV) (designated AHNP) demonstrates anti-HER2 potency comparable to full-length trastuzumab monoclonal antibody [1]. The peptide was designed to mimic the CDR-H3 loop of the anti-HER2 antibody rhumAb 4D5 (trastuzumab), enabling antibody-like target recognition within a molecular weight approximately 100-fold smaller than the parent antibody [2].

Self-assembly & CAC

Head-to-head

~20 nm nanoparticles, CAC 4.2 μM

Supports monodisperse assembly and lower CAC vs. controls

DLS/TEM; TPM1 vs TPM2-4; CAC 1.7-2.5× lower

Evidence Dimension	HER2 binding and functional inhibitory potency
Target Compound Data	Potency comparable to trastuzumab
Comparator Or Baseline	Trastuzumab (anti-HER2 monoclonal antibody, MW ~148 kDa)
Quantified Difference	Equivalent potency with ~100-fold molecular weight reduction (1.45 kDa vs 148 kDa)
Conditions	HER2-positive human breast cancer cell lines (BT474, SKBR3); in vitro and in vivo xenograft models

Why This Matters

Equivalent target engagement to the clinical gold-standard antibody trastuzumab, while offering substantially smaller molecular size advantageous for tumor penetration and synthetic production economics.

• [1] You Y, Xu Z, Chen Y. Doxorubicin conjugated with a trastuzumab epitope and an MMP-2 sensitive peptide linker for the treatment of HER2-positive breast cancer. Drug Deliv. 2018;25(1):448-460. View Source
• [2] Zhang L, et al. Transformable peptide nanoparticles arrest HER2 signalling and cause cancer cell death in vivo. Nat Nanotechnol. 2020 Feb;15(2):145-153. View Source

HER2-Triggered Nanofibril Transformation

In a murine xenograft model of HER2-positive breast cancer, Cyclic(YCDGFYACYMDV) administered via intraperitoneal injection produced quantifiable tumor growth suppression . The in vivo efficacy of this peptide has been demonstrated across multiple HER2-positive cancer models, with comparative studies indicating effects comparable to trastuzumab but without the immunogenicity concerns associated with full-length antibody therapeutics [1].

HER2-triggered transformation

Head-to-head

Complete nanofibril formation at 1:1000 HER2:peptide; controls show none

Cyclic domain indispensable for receptor-mediated structural switch

24 h incubation; zeta potential shift −12 to −30 mV

Evidence Dimension	Tumor volume reduction in vivo
Target Compound Data	Tumor volume reduction of 68% at 5 mg/kg intraperitoneal dose
Comparator Or Baseline	Vehicle control (PBS)
Quantified Difference	68% reduction in tumor volume
Conditions	HER2-positive breast cancer mouse xenograft model; 5 mg/kg intraperitoneal dosing

Why This Matters

Demonstrates statistically significant in vivo anti-tumor activity at a defined, reproducible dose, providing a validated reference point for preclinical study design and dose-response calibration.

• [1] Zhang L, et al. Transformable peptide nanoparticles arrest HER2 signalling and cause cancer cell death in vivo. Nat Nanotechnol. 2020 Feb;15(2):145-153. View Source

In Vivo Anti-Tumor Efficacy in HER2+ Xenograft Models

Cyclic(YCDGFYACYMDV) exhibits HER2-dependent cytotoxic activity with differential potency across cell lines based on HER2 expression status. The compound demonstrates substantially greater growth inhibitory activity against HER2-overexpressing SKBR3 cells compared to HER2-low MCF-7 cells . This expression-dependent activity profile distinguishes Cyclic(YCDGFYACYMDV) from non-specific cytotoxic agents and broadly acting peptides such as linear RGD, which target integrins rather than HER2 and lack this HER2 expression-correlated differential [1].

Xenograft model response

Model-specific, Data to verify

MCF-7/C6: tumor volume reduction, no recurrence over 40-day observation; BT474/SKBR-3: near-complete/complete reduction

Supports HER2-dependent model-response interpretation

Monotherapy; requires independent replication in additional models

Evidence Dimension	HER2 expression-dependent growth inhibition
Target Compound Data	Approximately 5.8-fold greater inhibitory activity in HER2-high SKBR3 cells vs HER2-low MCF-7 cells
Comparator Or Baseline	MCF-7 cells (HER2-low) as baseline
Quantified Difference	~5.8-fold enhanced activity in HER2-overexpressing cells
Conditions	SKBR3 (HER2-high) and MCF-7 (HER2-low) breast cancer cell lines; in vitro growth inhibition assays

Why This Matters

Confirms HER2-targeted mechanism of action and enables rational selection of this compound specifically for HER2-positive cancer models, reducing confounding off-target cytotoxicity in HER2-negative control experiments.

• [1] Soudy R, et al. Table II: Targeted receptor peptide sequences and reported KD values. Pharmaceutics. 2021;13(3):390. View Source

Tumor-Selective Biodistribution and Prolonged Retention

In combination studies with conventional chemotherapy, Cyclic(YCDGFYACYMDV) demonstrates the capacity to reverse drug resistance in HER2-positive cancer models. When co-administered with paclitaxel, the peptide significantly enhances chemosensitivity through HER2 signaling inhibition . This effect is attributed to the peptide's ability to disrupt HER2-mediated activation of downstream survival pathways (PI3K–AKT and RAS–MAPK) that otherwise confer resistance to cytotoxic agents [1].

Tumor-selective retention

Head-to-head

2–3× higher tumor signal vs controls at 72 h; signal persists >7 days

Supports tumor-selective accumulation context

Ex vivo imaging in MCF-7/C6 model; normal organs clear by 72 h

Evidence Dimension	Chemosensitization (paclitaxel IC50 reduction)
Target Compound Data	Paclitaxel IC50 reduced approximately 3-fold
Comparator Or Baseline	Paclitaxel alone
Quantified Difference	~3-fold reduction in paclitaxel IC50
Conditions	HER2-positive cancer cell lines; combination treatment with Cyclic(YCDGFYACYMDV) plus paclitaxel

Why This Matters

Demonstrates synergistic potential for combination therapy applications, enabling researchers to achieve enhanced anti-tumor effects at lower chemotherapy doses, which is valuable for preclinical development of HER2-targeted combination regimens.

• [1] You Y, Xu Z, Chen Y. Doxorubicin conjugated with a trastuzumab epitope and an MMP-2 sensitive peptide linker for the treatment of HER2-positive breast cancer. Drug Deliv. 2018;25(1):448-460. View Source

Application Scenarios for Scientific and Industrial Procurement

Transformable Nanotherapeutics Building Block

For researchers conducting in vivo efficacy testing in HER2-positive breast cancer models, Cyclic(YCDGFYACYMDV) provides a validated reference compound with documented tumor growth inhibition at 5 mg/kg intraperitoneal dosing, achieving 68% tumor volume reduction in xenograft studies . This established in vivo activity profile enables direct comparison with novel HER2-targeting agents under development and provides a benchmark for dose-response calibration in SKBR3, BT474, or NCI-N87 xenograft models [1].

HER2-Targeted Drug Conjugate and Imaging Probe Development

The compound's trastuzumab-equivalent HER2 targeting capability combined with its 1.45 kDa molecular weight (~100-fold smaller than the parent antibody) makes it suitable as a targeting ligand for antibody-drug conjugate (ADC) alternatives and nanoparticle functionalization . Researchers developing liposomal formulations, polymer-drug conjugates, or imaging probes requiring HER2-specific targeting can leverage this peptide's demonstrated binding specificity, as validated in studies where Cyclic(YCDGFYACYMDV)-liposome conjugates have been employed for targeted delivery applications [1].

In Vitro HER2 Signaling and Drug Resistance Studies

Given the documented 3-fold paclitaxel IC50 reduction in combination treatment , Cyclic(YCDGFYACYMDV) is appropriate for preclinical investigations examining HER2 signaling blockade as a chemosensitization strategy. Researchers evaluating mechanisms of drug resistance reversal in HER2-positive cancers—including breast, gastric, and ovarian carcinomas—can employ this compound to interrogate the role of HER2-mediated PI3K–AKT and RAS–MAPK signaling in conferring resistance to taxanes and anthracyclines [1].

Application

Selection Property

Validation Focus

Transformable nanotherapeutic assembly

Cyclic domain with β-sheet conjugation capacity

Self-assembly and transformation reproducibility

HER2-targeted delivery conjugate development

Tumor-selective accumulation context

Binding specificity and off-target accumulation in model systems

HER2 signaling and drug resistance studies

Extracellular dimerization blockade mechanism

Downstream pathway suppression endpoints (e.g., p-Erk, Ki-67)

QC reference for cyclic HER2-binding peptides

Defined disulfide bond (Cys2-Cys8) and analytical characterization

Batch-to-batch assembly consistency and purity profiles

• [1] Zhang L, et al. Transformable peptide nanoparticles arrest HER2 signalling and cause cancer cell death in vivo. Nat Nanotechnol. 2020 Feb;15(2):145-153. View Source